Cas no 2229609-38-3 (tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate
• CAS No: 2229609-38-3
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 6123061
• PubChem ID: 165704371
• Update Time: 2025-05-20

tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate
• tert-butyl N-[3-hydroxy-4-(2-hydroxyethyl)phenyl]carbamate
• 2229609-38-3
• EN300-1903239

• Inchi： 1S/C13H19NO4/c1-13(2,3)18-12(17)14-10-5-4-9(6-7-15)11(16)8-10/h4-5,8,15-16H,6-7H2,1-3H3,(H,14,17)
• InChI Key： XZYQSSLDVGBUEU-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=C(C=1)O)CCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate

Comprehensive Guide to tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate (CAS No. 2229609-38-3): Properties, Applications, and Market Insights

tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate (CAS No. 2229609-38-3) is a specialized carbamate derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its unique hydroxyethyl and tert-butyl functional groups, has garnered attention for its versatile applications in drug development and organic synthesis. In this article, we delve into its chemical properties, synthesis methods, and emerging trends in its utilization.

The molecular structure of tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate features a phenyl ring substituted with both a hydroxyethyl group and a carbamate moiety, making it a valuable intermediate in medicinal chemistry. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the design of enzyme inhibitors and receptor modulators. Its solubility in polar solvents and stability under physiological conditions further enhance its applicability.

Recent studies highlight the growing demand for tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate in the development of targeted therapies. With the rise of precision medicine and personalized healthcare, this compound is being explored for its potential in creating small-molecule drugs with fewer side effects. Its synthetic versatility allows for modifications that can improve drug delivery and bioavailability, addressing key challenges in modern pharmacology.

From an industrial perspective, the production of tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate involves multi-step organic synthesis, often starting from commercially available phenol derivatives. Optimizing the yield and purity of this compound is a focal point for manufacturers, as it directly impacts its cost-effectiveness for large-scale applications. Advances in green chemistry have also prompted the exploration of eco-friendly synthesis routes, aligning with global sustainability goals.

The market for tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate is expected to grow steadily, driven by its expanding role in pharmaceutical R&D and biotechnology. Key players in the chemical industry are investing in high-purity grades of this compound to meet the stringent requirements of clinical trials and regulatory approvals. Additionally, its use in academic research continues to rise, with publications citing its utility in mechanistic studies and drug discovery pipelines.

For researchers and professionals seeking detailed information on tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate, understanding its spectroscopic data (e.g., NMR, IR, and mass spectra) is crucial for quality control and structural verification. Online databases and scientific literature provide valuable resources for accessing analytical protocols and safety guidelines related to this compound.

In conclusion, tert-butyl N-3-hydroxy-4-(2-hydroxyethyl)phenylcarbamate (CAS No. 2229609-38-3) represents a promising chemical entity with broad applications in science and industry. Its unique structural features and functional adaptability position it as a key player in advancing therapeutic innovations and synthetic methodologies. As research progresses, this compound is likely to play an even more significant role in addressing unmet medical needs and industrial challenges.